![molecular formula C16H23N3O3 B7510487 1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one](/img/structure/B7510487.png)
1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one
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Overview
Description
1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a benzimidazole derivative that has been synthesized and studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one is not fully understood. However, it has been proposed that it exerts its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. In neurology, it has been suggested that it acts as a neuroprotective agent by reducing oxidative stress and inflammation in the brain. In microbiology, it has been shown to disrupt the cell membrane of bacterial cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce oxidative stress and inflammation in the brain, and exhibit antimicrobial activity against various bacterial strains. However, further studies are needed to fully understand its effects and potential applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one of the limitations is its limited solubility in water, which may affect its bioavailability and efficacy in certain experiments.
Future Directions
There are many potential future directions for the study of 1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one. Some possible directions include further studies on its anti-cancer properties and potential use in cancer therapy, its neuroprotective effects and potential use in the treatment of neurodegenerative diseases, and its antimicrobial activity and potential use in the development of new antibiotics. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields.
Synthesis Methods
The synthesis of 1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one involves the reaction of 2-(2-aminoethyl)phenol with ethyl 4-bromobenzoate in the presence of potassium carbonate. The resulting intermediate is then treated with morpholine and sodium hydride to yield the final product. This method has been optimized to provide high yields and purity of the compound.
Scientific Research Applications
1-Ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one has been studied for its potential applications in various fields such as cancer research, neurology, and microbiology. It has been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. In neurology, it has been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In microbiology, it has been shown to have antimicrobial activity against various bacterial strains.
Properties
IUPAC Name |
1-ethyl-3-(2-hydroxy-3-morpholin-4-ylpropyl)benzimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O3/c1-2-18-14-5-3-4-6-15(14)19(16(18)21)12-13(20)11-17-7-9-22-10-8-17/h3-6,13,20H,2,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZMCHWVZYILFAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N(C1=O)CC(CN3CCOCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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